Cas no 105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-)
105701-29-9 structure
Product Name:Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
CAS No:105701-29-9
MF:C16H24O4
MW:280.359365463257
CID:1161796
Update Time:2024-07-26
Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
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- Inchi: 1S/C16H24O4/c1-3-13(2)12-19-10-4-5-11-20-15-8-6-14(7-9-15)16(17)18/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,18)
- InChI Key: RMTCSERJIUILGV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OCCCCOCC(C)CC)C=C1
Computed Properties
- Exact Mass: 468.32412
Experimental Properties
- Density: 1.058±0.06 g/cm3(Predicted)
- Boiling Point: 413.6±25.0 °C(Predicted)
- PSA: 44.76
- pka: 4.47±0.10(Predicted)
Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-) Related Products
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